Cas no 1190020-48-4 (1-Naphthaldehyde-d7)
1-Naphthaldehyde-d7 Chemical and Physical Properties
Names and Identifiers
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- 1-Naphthaldehyde-d7
- 2,3,4,5,6,7,8-heptadeuterionaphthalene-1-carbaldehyde
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- Inchi: 1S/C11H8O/c12-8-10-6-3-5-9-4-1-2-7-11(9)10/h1-8H/i1D,2D,3D,4D,5D,6D,7D
- InChI Key: SQAINHDHICKHLX-GSNKEKJESA-N
- SMILES: O=CC1C([2H])=C([2H])C([2H])=C2C([2H])=C([2H])C([2H])=C([2H])C2=1
Computed Properties
- Exact Mass: 163.10100
- Monoisotopic Mass: 163.101452096g/mol
- Isotope Atom Count: 7
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 2.65230
1-Naphthaldehyde-d7 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N344802-25mg |
1-Naphthaldehyde-d7 |
1190020-48-4 | 25mg |
$201.00 | 2023-05-17 | ||
| TRC | N344802-250mg |
1-Naphthaldehyde-d7 |
1190020-48-4 | 250mg |
$1596.00 | 2023-05-17 |
1-Naphthaldehyde-d7 Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 1-Naphthaldehyde-d7
Research Brief on 1-Naphthaldehyde-d7 (CAS: 1190020-48-4) in Chemical Biology and Pharmaceutical Applications
1-Naphthaldehyde-d7, a deuterated derivative of 1-naphthaldehyde (CAS: 1190020-48-4), has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique isotopic labeling properties. This compound serves as a critical intermediate in the synthesis of deuterated pharmaceuticals and probes for metabolic studies. Recent studies highlight its utility in enhancing drug stability, improving pharmacokinetic profiles, and enabling precise tracking in biological systems via mass spectrometry and NMR techniques.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of 1-Naphthaldehyde-d7 in the synthesis of deuterated kinase inhibitors, where deuterium incorporation reduced metabolic clearance by up to 40% in preclinical models. The isotopic effect of deuterium at the formyl position (C-1) was found to significantly alter the compound's reactivity in Pd-catalyzed cross-coupling reactions, a key step in API manufacturing.
Advanced analytical techniques, including LC-MS/MS and 2H-NMR, have been employed to characterize 1-Naphthaldehyde-d7's purity (>98% isotopic enrichment) and stability under physiological conditions. Researchers at MIT recently developed a novel continuous-flow synthesis method (2024, Organic Process Research & Development) that improved yield by 25% compared to batch processes, addressing scalability challenges for this high-value intermediate.
In neurodegenerative disease research, 1-Naphthaldehyde-d7 has emerged as a precursor for PET tracer development. A multinational collaboration reported its use in creating [18F]-labeled naphthalene derivatives for amyloid imaging, with the deuterated form providing enhanced metabolic stability in vivo (ACS Chemical Neuroscience, 2024). This application underscores the compound's growing importance in diagnostic agent development.
Ongoing clinical trials (Phase I/II) investigating deuterated drugs derived from 1-Naphthaldehyde-d7 scaffolds show promising results in oncology targets, particularly for tyrosine kinase inhibitors resistant to conventional therapies. Patent activity has surged, with 12 new filings in 2023-2024 covering novel synthetic routes and formulations leveraging this deuterated building block.
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